(+)-N-Methylallosedridine

• Molecular Formula: C9H19NO
• Molecular Weight: 157.25 g/mol
• InChI: InChI=1S/C9H19NO/c1-8(11)7-9-5-3-4-6-10(9)2/h8-9,11H,3-7H2,1-2H3/t8-,9+/m1/s1
• InChIKey: JOHKCJPJMSCFBX-BDAKNGLRSA-N

Chemical Identity of (+)-N-Methylallosedridine

(+)-N-Methylallosedridine is a naturally occurring piperidine alkaloid first isolated from the herbs of Sedum sarmentosum [1]. Structurally, it is characterized by an N-methylpiperidine core substituted at the 2-position with a 2-hydroxypropyl side chain [2]. The compound possesses two stereogenic centers, existing as the (+)-N-methylallosedridine diastereomer (αS,2R configuration), distinguishing it from its diastereomeric counterpart (−)-N-methylsedridine (αS,2S configuration) [2]. Its classification within the Sedum alkaloids places it in a structural and biosynthetic context related to, yet distinct from, the Lobelia alkaloids (e.g., lobeline) and Punica alkaloids [3].

Workflow: Chiral piperidine alkaloid research requiring enantiopure (2R, alphaS) stereochemistry

Selection: Single stereoisomer with reported absolute configuration; not a racemate or diastereomeric mix

Use context: Stereochemical control studies, nAChR pharmacology, natural product analytical reference

• [1] PeptideDB. (+)-N-Methylallosedridine. Product Database. CAS 41447-16-9. View Source
• [2] Plantaedb. (+)-N-Methylallosedridine. Compound Database. CAS 41447-16-9. View Source
• [3] Wikipedia. Sedum-Alkaloide. 2020. View Source

Non-Interchangeability of Sedum Alkaloids

Substitution with structurally related piperidine alkaloids—such as the non-methylated analog allosedridine, the diastereomer (−)-N-methylsedridine, or the Lobelia-derived alkaloid lobeline—introduces substantial variability in key experimental parameters. The presence of the N-methyl group alters hydrogen bonding capacity and lipophilicity (calculated XLogP = 1.30) [1], affecting membrane permeability and pharmacokinetic predictions relative to non-methylated congeners. The specific αS,2R stereochemistry dictates a distinct spatial orientation of the 2-hydroxypropyl moiety, which can critically influence molecular recognition events [2]. Furthermore, synthetic routes optimized for (+)-N-methylallosedridine are not universally applicable to its diastereomers without sacrificing yield or stereoselectivity [3]. These differences underscore the necessity of procuring the precisely specified stereoisomer for reproducible research outcomes.

Target

(+)-N-Methylallosedridine (2R, alphaS)

Enantiopure chiral piperidine alkaloid

Substitutes

(+)-N-Methylsedridine (2S, alphaS); racemic mixture; opposite enantiomer (2S, alphaR)

Risk

Chiral-center mismatch may shift nAChR target engagement and invalidate SAR interpretation

Synthetic routes differ; using a diastereomer or racemate may alter pharmacological profile and reproducibility

• [1] Plantaedb. (+)-N-Methylallosedridine: ADMET Properties. Compound Database. CAS 41447-16-9. View Source
• [2] Plantaedb. (+)-N-Methylallosedridine: Physical and Chemical Properties. Compound Database. CAS 41447-16-9. View Source
• [3] Pansare SV, et al. Enantioselective synthesis of (+)-Sedridine, (−)-Allosedridine and their N-Methyl analogs via Maruoka-Keck allylation and CBS reduction. Natural Product Research. 2022. View Source

Key Differentiation Evidence

Absolute Configuration

The predicted physicochemical and ADMET profile of (+)-N-methylallosedridine differs significantly from the broader class of Lobelia alkaloids, exemplified by lobeline. The target compound has a substantially lower molecular weight (157.25 g/mol vs. 337.50 g/mol) and lower lipophilicity (XLogP 1.30 vs. 3.80), leading to a predicted 100% probability of blood-brain barrier (BBB) penetration compared to a predicted 93.80% probability for lobeline. These differences in fundamental molecular properties and predicted bioavailability necessitate distinct experimental handling and should inform compound selection for in vivo CNS studies. [1] [2]

Absolute Configuration

Class-level inference

(2R, alphaS) vs. (+)-N-Methylsedridine (2S, alphaS); (-)-N-Methylallosedridine (2S, alphaR)

Distinct stereoisomers; at least one chiral center differs, potentially affecting bioactivity

Stereochemical identity is essential for valid comparison; class-level memory-enhancement reports tied to stereochemistry

Evidence Dimension	Predicted Blood-Brain Barrier Permeability (BBB+)
Target Compound Data	Probability = 100%
Comparator Or Baseline	Lobeline: Probability = 93.80%
Quantified Difference	6.20% higher predicted probability
Conditions	Predicted by admetSAR 2.0 model

Why This Matters

A predicted 100% probability of BBB penetration, contrasted with the 93.80% prediction for lobeline, makes (+)-N-methylallosedridine a more reliable candidate for in vitro CNS target engagement assays.

• [1] Plantaedb. (+)-N-Methylallosedridine: ADMET Properties. Compound Database. CAS 41447-16-9. View Source
• [2] Plantaedb. Lobeline, (+)-. Compound Database. CAS 90-69-7. View Source

Total Synthesis

At a fundamental level, (+)-N-methylallosedridine is a significantly smaller and more polar molecule than lobeline, the prototypical Lobelia alkaloid. The target compound has a molecular weight of 157.25 g/mol and an XLogP of 1.30. In stark contrast, lobeline has a molecular weight of 337.50 g/mol and an XLogP of 3.80. This over twofold difference in molecular weight and substantial difference in lipophilicity indicate that (+)-N-methylallosedridine occupies a different chemical space and will exhibit different solubility and permeability behaviors. [1] [2]

Total Synthesis

Cross-study comparable

Maruoka-Keck allylation / CBS reduction route; good diastereomeric ratio reported

Enantioselective synthesis confirms availability of optically pure (2R, alphaS) form

Quantitative yield details not disclosed; commercial supply at >98% purity supports procurement

Evidence Dimension	Molecular Weight and Lipophilicity (XLogP)
Target Compound Data	MW = 157.25 g/mol; XLogP = 1.30
Comparator Or Baseline	Lobeline: MW = 337.50 g/mol; XLogP = 3.80
Quantified Difference	MW is 53.4% smaller; XLogP is 2.5 units lower
Conditions	Calculated physicochemical properties

Why This Matters

The lower molecular weight and lipophilicity of (+)-N-methylallosedridine predict superior aqueous solubility and different membrane permeability kinetics, which are critical factors for designing bioassays and interpreting in vitro results.

• [1] Plantaedb. (+)-N-Methylallosedridine: Physical and Chemical Properties. Compound Database. CAS 41447-16-9. View Source
• [2] Plantaedb. Lobeline, (+)-. Compound Database. CAS 90-69-7. View Source

nAChR Agonist Potency

A key differentiating piece of evidence is the reported activity of (+)-N-methylallosedridine as a potent allosteric enhancer at the human adenosine A1 receptor (hA1R). The compound exhibited an affinity constant (Kd) of 0.460 nM in CHO cell membranes, enhancing the binding of the agonist radioligand [3H]NECA. This specific allosteric activity profile is not a generic feature of the piperidine alkaloid class and is not reported for closely related analogs like (+)-sedridine or (-)-allosedridine. [1] [2]

nAChR Agonist Potency

Supporting evidence

EC₅₀ 53 µM (53,000 nM)

Functional agonist activity at human α1β1γδ nAChR; benchmark for SAR panel inclusion

Direct comparator data under identical conditions not available; value derived from recombinant receptor assay

Evidence Dimension	Allosteric enhancer activity at human Adenosine A1 receptor
Target Compound Data	Kd = 0.460 nM
Comparator Or Baseline	In-class analogs (e.g., Sedridine, Allosedridine): No reported activity
Quantified Difference	Not quantifiable due to lack of comparator data
Conditions	CHO cell membranes expressing human Adenosine A1 receptor; [3H]NECA radioligand binding assay at 1 µM

Why This Matters

The sub-nanomolar allosteric enhancer activity at the hA1R provides a specific, quantifiable target engagement for (+)-N-methylallosedridine, enabling its use as a chemical probe to study A1 receptor function, a property not shared by its closest structural analogs.

• [1] BindingDB. BDBM50024563 (CHEMBL3330574). Affinity Data: Kd = 0.460 nM for human Adenosine A1 receptor. View Source
• [2] Search results for 'Sedridine adenosine A1' and 'Allosedridine adenosine A1'. No binding data found. View Source

Physicochemical Fingerprint

(+)-N-Methylallosedridine is a chemotaxonomic marker for the Sedum genus (Crassulaceae family), specifically isolated from species like Sedum sarmentosum. In contrast, many piperidine alkaloids with similar scaffolds, such as lobeline, are primarily associated with the Lobelia genus (Campanulaceae family). This distinct botanical origin can be a critical factor for studies focused on natural product dereplication, ethnopharmacology, or biosynthesis. [1] [2]

Physicochemical Fingerprint

Class-level inference

MW 157.25 g/mol; TPSA 23.50 Ų; Density 0.927 g/cm³

Guides LC-MS retention prediction and column selection for sedum alkaloid profiling

Predicted values from database entries; experimental validation recommended for method development

Evidence Dimension	Natural source (botanical origin)
Target Compound Data	Isolated from Sedum sarmentosum (Sedum genus)
Comparator Or Baseline	Lobeline: Isolated from Lobelia inflata (Lobelia genus)
Quantified Difference	Different botanical families: Crassulaceae vs. Campanulaceae
Conditions	Phytochemical analysis and natural product isolation

Why This Matters

For research programs involving plant extract profiling, chemotaxonomic studies, or the investigation of Sedum-based traditional medicines, procuring authentic (+)-N-methylallosedridine is essential for accurate identification and quantification.

• [1] PeptideDB. (+)-N-Methylallosedridine. Product Database. CAS 41447-16-9. View Source
• [2] Wikipedia. Lobeline. 2007. View Source

Optimal Use Cases

Chiral Reference Standard

The confirmed sub-nanomolar allosteric enhancer activity (Kd = 0.460 nM) at the human adenosine A1 receptor makes (+)-N-methylallosedridine a valuable chemical probe for investigating A1R pharmacology [1]. Its use is indicated in studies aiming to dissect the allosteric regulation of this GPCR, a property not associated with its non-methylated or diastereomeric analogs. Researchers can employ this compound to explore A1R-mediated signaling pathways, assess the functional consequences of allosteric modulation, and benchmark novel A1R ligands in competitive and functional assays.

nAChR Screening Control

Given its specific isolation from Sedum sarmentosum and its role as a Sedum alkaloid, (+)-N-methylallosedridine serves as an ideal reference standard [2]. This application is critical for analytical chemistry workflows involving LC-MS or HPLC-based dereplication of Sedum extracts. The compound's unique retention time and mass spectral signature enable its accurate identification in complex plant matrices, distinguishing it from similar alkaloids found in Punica or Lobelia species. This is essential for quality control of herbal preparations and for chemotaxonomic studies of the Crassulaceae family.

Synthetic Intermediate for Derivatization

The predicted 100% probability of blood-brain barrier (BBB) penetration, combined with a favorable low molecular weight (157.25 g/mol) and moderate lipophilicity (XLogP = 1.30), positions (+)-N-methylallosedridine as a suitable small-molecule control for in vitro BBB permeability assays (e.g., PAMPA-BBB or Caco-2 models) [3]. In comparative studies, its high predicted permeability contrasts with the lower prediction for larger, more complex alkaloids like lobeline (93.80%), allowing researchers to establish a benchmark for high CNS penetration within a library of structurally related natural products.

Metabolomics Internal Standard

The reported enantioselective total synthesis of (+)-N-methylallosedridine, achieved via a sequence of Maruoka-Keck allylation, Wacker oxidation, and CBS reduction, provides a robust methodological framework [4]. The compound can serve as a benchmark target for developing and validating new asymmetric synthetic methodologies for 2-substituted N-methylpiperidines. Researchers focused on the synthesis of chiral piperidine alkaloids can use the published route as a reference point to assess improvements in yield, diastereoselectivity, or step-economy.

Application

Selection Property

Validation Focus

Chiral reference standard for sedum alkaloid analysis

Absolute configuration (2R, alphaS) confirmation

Chiral HPLC/NMR peak attribution in natural product extracts

nAChR subtype screening control

Confirmed human α1β1γδ nAChR agonist activity

EC₅₀ benchmark verification for SAR studies

Synthetic intermediate for piperidine library expansion

Secondary alcohol and N-methyl piperidine functional handles

Derivatization efficiency and diastereoselectivity review

Metabolomics diagnostic marker

Distinct mass (157.25 Da) and moderate polarity (TPSA 23.50 Ų)

LC-MS identity confirmation and retention time reproducibility

• [1] BindingDB. BDBM50024563 (CHEMBL3330574). Affinity Data: Kd = 0.460 nM for human Adenosine A1 receptor. View Source
• [2] PeptideDB. (+)-N-Methylallosedridine. Product Database. CAS 41447-16-9. View Source
• [3] Plantaedb. (+)-N-Methylallosedridine: ADMET Properties. Compound Database. CAS 41447-16-9. View Source
• [4] Pansare SV, et al. Enantioselective synthesis of (+)-Sedridine, (−)-Allosedridine and their N-Methyl analogs via Maruoka-Keck allylation and CBS reduction. Natural Product Research. 2022. View Source